Cas no 1082502-09-7 (3-Amino-1-(4-ethylphenyl)propan-1-ol)

• Product Name: 3-Amino-1-(4-ethylphenyl)propan-1-ol
• CAS No: 1082502-09-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5272975
• Update Time: 2025-11-02

3-Amino-1-(4-ethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-ethylphenyl)propan-1-ol
• 3-Amino-1-(4-ethylphenyl)propan-1-ol

• Inchi： 1S/C11H17NO/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-6,11,13H,2,7-8,12H2,1H3
• InChI Key： RFOZNQCYIBJUGK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CC)=CC=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-1-(4-ethylphenyl)propan-1-ol

Comprehensive Overview of 3-Amino-1-(4-ethylphenyl)propan-1-ol (CAS No. 1082502-09-7): Properties, Applications, and Industry Insights

3-Amino-1-(4-ethylphenyl)propan-1-ol, with the CAS number 1082502-09-7, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This compound belongs to the class of amino alcohols, which are widely recognized for their versatile applications in drug synthesis, agrochemicals, and material science. Its molecular structure features an ethylphenyl group and a propanolamine backbone, making it a valuable intermediate in modern synthetic chemistry.

The growing interest in 3-Amino-1-(4-ethylphenyl)propan-1-ol is driven by its potential role in the development of novel therapeutics, particularly in central nervous system (CNS) drug discovery. Researchers are exploring its utility as a building block for bioactive molecules, given its ability to modulate receptor interactions. Recent studies highlight its relevance in designing dopamine agonists and serotonin modulators, aligning with the increasing demand for neuropharmacological solutions.

From a synthetic chemistry perspective, CAS 1082502-09-7 offers unique advantages due to its balanced hydrophilicity and lipophilicity. This property enhances its compatibility with green chemistry protocols, a trending topic in sustainable manufacturing. Industry reports suggest its use in catalytic asymmetric synthesis, where chiral amino alcohols serve as ligands or catalysts—a hot topic in AI-driven drug discovery discussions.

Analytical characterization of 3-Amino-1-(4-ethylphenyl)propan-1-ol typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. The compound's stability under various pH conditions makes it suitable for formulation development, another frequently searched topic in pharma R&D circles.

Market analysts note rising inquiries about CAS 1082502-09-7 suppliers, reflecting its expanding commercial footprint. Regulatory compliance remains a key consideration, with manufacturers adhering to ICH guidelines and GMP standards—topics dominating search engine queries in the fine chemicals sector. The compound's patent landscape is also under scrutiny, as innovators seek to protect derivative applications.

In material science, researchers are investigating 3-Amino-1-(4-ethylphenyl)propan-1-ol as a monomer for functional polymer design. Its amine and hydroxyl groups enable participation in polycondensation reactions, relevant to smart material development—a trending search term in nanotechnology forums. This dual functionality positions it as a candidate for self-healing coatings and conductive composites.

Environmental impact assessments of CAS 1082502-09-7 reveal favorable biodegradation profiles, resonating with the ESG (Environmental, Social, Governance) focus in chemical procurement. Laboratories emphasize waste minimization strategies when handling this compound, addressing another high-traffic topic in industrial ecology discussions.

Future prospects for 3-Amino-1-(4-ethylphenyl)propan-1-ol include potential applications in bioconjugation chemistry for antibody-drug conjugates (ADCs), a rapidly growing segment in oncological therapeutics. Its structural features may facilitate linker design optimization—a subject frequently explored in biopharma webinars and research publications.